2-(3-Nitrophenyl)propan-1-ol
Cat. No. B8451806
M. Wt: 181.19 g/mol
InChI Key: SKDUYYSTQIFXSA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07834049B2
Procedure details
2-(3-Nitrophenyl)propanal (7.531 g) was dissolved in ethanol (100 ml), to which was then added sodium borohydride (1.9 g) under ice-cooling, followed by stirring at room temperature for one hour. Brine was added thereto, followed by extracting with ethyl acetate. The extract was washed with brine and dried over anhydrous magnesium sulfate. A residue obtained by evaporating the solvent was purified by silica gel column, to give the title compound (6.275 g, 57.19% in 3 steps) as a brown oil.
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:5]=[C:6]([CH:10]([CH3:13])[CH:11]=[O:12])[CH:7]=[CH:8][CH:9]=1)([O-:3])=[O:2].[BH4-].[Na+]>C(O)C.[Cl-].[Na+].O>[N+:1]([C:4]1[CH:5]=[C:6]([CH:10]([CH3:13])[CH2:11][OH:12])[CH:7]=[CH:8][CH:9]=1)([O-:3])=[O:2] |f:1.2,4.5.6|
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Inputs
Step One
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Name
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|
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Quantity
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7.531 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C=1C=C(C=CC1)C(C=O)C
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Name
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|
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C(C)O
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Step Two
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Name
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Quantity
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1.9 g
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Step Three
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Name
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Brine
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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[Cl-].[Na+].O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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by stirring at room temperature for one hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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by extracting with ethyl acetate
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WASH
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Type
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WASH
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Details
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The extract was washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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A residue obtained
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CUSTOM
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Type
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CUSTOM
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|
Details
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by evaporating the solvent
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CUSTOM
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Type
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CUSTOM
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|
Details
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was purified by silica gel column
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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[N+](=O)([O-])C=1C=C(C=CC1)C(CO)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6.275 g | |
| YIELD: PERCENTYIELD | 57.19% | |
| YIELD: CALCULATEDPERCENTYIELD | 82.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
